4-Methoxypyridine N-oxide hydrate
Overview
Description
4-Methoxypyridine N-oxide hydrate is a substituted pyridine N-oxide . It forms 1:1 complexes with MnCl2 and NiCl2 salts . The empirical formula is C6H7NO2 · xH2O and the molecular weight is 125.13 (anhydrous basis) .
Molecular Structure Analysis
The molecular structure of 4-Methoxypyridine N-oxide hydrate is represented by the SMILES string [H]O [H].COc1cc [n+] ( [O-])cc1 . The InChI key is ABJMARLKAXBQBC-UHFFFAOYSA-N .Chemical Reactions Analysis
The mechanism of reaction between 4-methoxypyridine N-oxide hydrate and bis (pinacolato) (diboron reagent) in CD3CN has been studied by NMR . It also forms 1:1 complex with 2,4-dinitrophenol due to the formation of intermolecular hydrogen bond between the O-H and N-O groups .Physical And Chemical Properties Analysis
The melting point of 4-Methoxypyridine N-oxide hydrate is 82-85 °C (lit.) . It is soluble in water .Scientific Research Applications
Complex Formation
4-Methoxypyridine N-oxide hydrate forms 1:1 complexes with MnCl2 and NiCl2 salts . This property can be utilized in various chemical reactions where these complexes can act as catalysts or intermediates.
Reaction with Diboron Reagent
The mechanism of reaction between 4-methoxypyridine N-oxide hydrate and bis(pinacolato) diboron reagent in CD3CN has been studied . This reaction is significant in organic synthesis, especially in the formation of boronic esters and boronic acids which are important in Suzuki coupling reactions.
Hydrogen Bond Formation
4-Methoxypyridine N-oxide hydrate forms a 1:1 complex with 2,4-dinitrophenol due to the formation of an intermolecular hydrogen bond between the O-H and N-O groups . This property can be exploited in the design of new materials and drugs.
Chemical Synthesis
4-Methoxypyridine N-oxide hydrate may be used in chemical synthesis . Its unique chemical structure and reactivity make it a valuable reagent in the synthesis of complex organic molecules.
Stereocontrolled Synthesis
4-Methoxypyridine was used as a starting reagent for the stereocontrolled synthesis of (±)-pumiliotoxin C and (±)-lasubine II . These compounds have significant biological activities and their synthesis is of great interest to medicinal chemists.
Construction of Dihyropyridin-4-ones
4-Methoxypyridine was also used in an efficient construction of dihyropyridin-4-ones , which serve as potential ligands for neuronal nicotinic acetycholine receptors. This is particularly relevant in the field of neuroscience and drug discovery.
Safety and Hazards
4-Methoxypyridine N-oxide hydrate causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are advised .
Mechanism of Action
Target of Action
It’s known that n-oxides, in general, are important organic intermediates widely used in organic synthesis . They often act as oxidizing agents or reaction intermediates .
Mode of Action
4-Methoxypyridine N-oxide hydrate is a heteroaromatic N-oxide . It’s used as a nucleophilic catalyst in oligonucleotide synthesis and free radical polymerization . The compound interacts with its targets through its N-oxide group, which can participate in various chemical reactions .
Biochemical Pathways
It’s known to be involved in the synthesis of dihyropyridin-4-ones, which serve as potential ligands for neuronal nicotinic acetylcholine receptors .
Result of Action
It’s known to be used in the stereocontrolled synthesis of various compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Methoxypyridine N-oxide hydrate. For instance, it’s recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling the compound .
properties
IUPAC Name |
4-methoxy-1-oxidopyridin-1-ium;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2.H2O/c1-9-6-2-4-7(8)5-3-6;/h2-5H,1H3;1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABJMARLKAXBQBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=[N+](C=C1)[O-].O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxypyridine N-oxide hydrate | |
CAS RN |
207511-18-0 |
Source
|
| Record name | 4-Methoxypyridine N-oxide hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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